Cas no 148942-86-3 (Benzoxazole, 2,3-dihydro-6-methoxy-)

• Product Name: Benzoxazole, 2,3-dihydro-6-methoxy-
• CAS No: 148942-86-3
• MF: C₈H₉NO₂
• MW: 151.162562131882
• CID: 3781744
• PubChem ID: 18504551
• Update Time: 2025-04-22

Benzoxazole, 2,3-dihydro-6-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzoxazole, 2,3-dihydro-6-methoxy-
• 6-methoxy-2,3-dihydro-1,3-benzoxazole
• 6-methoxy-2,3-dihydrobenzo[d]oxazole
• 148942-86-3
• SCHEMBL7196340

• Inchi： 1S/C8H9NO2/c1-10-6-2-3-7-8(4-6)11-5-9-7/h2-4,9H,5H2,1H3
• InChI Key： YUZRDDWRDBOLQT-UHFFFAOYSA-N
• SMILES： O1CNC2C=CC(=CC1=2)OC

Computed Properties

• Exact Mass: 151.063328530g/mol
• Monoisotopic Mass: 151.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 30.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazolines Benzoxazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazolines